Cas no 922075-02-3 (N-(5-chloro-2-methylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• CAS No: 922075-02-3
• MF: C₁₉H₁₈ClN₃O₄S₂
• MW: 451.946920871735
• CID: 6123562
• PubChem ID: 16802196
• Update Time: 2025-08-03

N-(5-chloro-2-methylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• N-(5-chloro-2-methylphenyl)-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• F2322-0725
• N-(5-chloro-2-methylphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide
• AKOS024639316
• N-(5-chloro-2-methylphenyl)-2-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]acetamide
• 922075-02-3

• Inchi： 1S/C19H18ClN3O4S2/c1-12-3-4-13(20)9-17(12)22-18(24)10-14-11-28-19(21-14)23-29(25,26)16-7-5-15(27-2)6-8-16/h3-9,11H,10H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： IVDKGFYCYIFTEZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C)(=O)CC1=CSC(NS(C2=CC=C(OC)C=C2)(=O)=O)=N1

Computed Properties

• Exact Mass: 451.0427261g/mol
• Monoisotopic Mass: 451.0427261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Additional information on N-(5-chloro-2-methylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide

N-(5-Chloro-2-Methylphenyl)-2-2-(4-Methoxybenzenesulfonamido)-1,3-Thiazol-4-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 922075-02-3, known as N-(5-chloro-2-methylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a thiazole ring and a sulfonamide group, making it a promising candidate for various applications in drug development.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its ability to interact with biological targets such as kinases and proteases. The presence of the sulfonamide group further enhances its pharmacological properties, including improved bioavailability and target specificity.

One of the most notable features of this compound is its selective binding affinity for certain protein targets. Researchers have demonstrated that it exhibits potent inhibitory activity against enzymes involved in inflammation and cancer progression. For instance, in vitro assays have shown that it can effectively inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme associated with inflammatory processes. This makes it a strong candidate for the development of anti-inflammatory agents.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential as an antimicrobial agent. Studies have shown that it demonstrates moderate activity against various bacterial and fungal strains, particularly those resistant to conventional antibiotics. The chlorine substituent on the phenyl ring is believed to contribute to this antimicrobial activity by enhancing the molecule's ability to penetrate microbial cell membranes.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the thiazole ring through a condensation reaction between an amine and a thioamide, followed by the introduction of the sulfonamide group via nucleophilic substitution. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Preliminary studies indicate that it undergoes rapid degradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term environmental effects.

In terms of therapeutic applications, this compound holds promise in several areas, including oncology, inflammation, and infectious diseases. Its ability to modulate multiple signaling pathways makes it a versatile tool for drug discovery. Ongoing clinical trials are exploring its efficacy as a potential treatment for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its binding modes with target proteins and have guided the design of more potent analogs. For example, substituent modifications on the phenyl ring have been shown to significantly enhance binding affinity without compromising stability.

In conclusion, N-(5-chloro-2-methylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide represents a cutting-edge molecule with diverse applications in modern medicine. Its unique structure, combined with recent advances in chemical synthesis and pharmacological research, positions it as a valuable asset in the quest for novel therapeutic agents.